Cas no 6469-73-4 (Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide)

6469-73-4 structure
Product name:Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide
- 2-methyl-1-oxido-5,6,7,8-tetrahydroquinolin-1-ium
- SCHEMBL7904056
- 5,6,7,8-tetrahydroquinaldine N-oxide
- 6469-73-4
- DTXSID70487026
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- Inchi: InChI=1S/C10H13NO/c1-8-6-7-9-4-2-3-5-10(9)11(8)12/h6-7H,2-5H2,1H3
- InChI Key: QADHFSIXMDYMMH-UHFFFAOYSA-N
- SMILES: CC1=[N+](C2=C(CCCC2)C=C1)[O-]
Computed Properties
- Exact Mass: 163.09979
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 25.5Ų
Experimental Properties
- PSA: 26.94
Quinoline, 5,6,7,8-tetrahydro-2-methyl-, 1-oxide Related Literature
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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